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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sec-butyl acetate is a versatile organic solvent with a range of applications in organic

synthesis. It is a colorless, flammable liquid with a characteristic fruity odor.[1] Its properties

make it an effective solvent for various resins and polymers, and it is increasingly being

considered as a greener alternative to more hazardous solvents like toluene and xylene.[2][3]

In the pharmaceutical industry, sec-butyl acetate is utilized as an extractant in the production

of antibiotics, hormones, and vitamins.[2][3] This document provides detailed application notes

and experimental protocols for the use of sec-butyl acetate in organic synthesis, with a focus

on its role as a solvent in enzymatic and traditional organic reactions.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of sec-butyl acetate
is crucial for its safe and effective use in the laboratory.
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Property Value Reference

Molecular Formula C₆H₁₂O₂ [4]

Molecular Weight 116.16 g/mol [4]

Appearance Colorless liquid [4]

Odor Fruity [4]

Boiling Point 112 °C [4]

Melting Point -99 °C [4]

Density 0.872 g/mL at 25 °C [4]

Flash Point 17 °C (62 °F) [4]

Solubility in Water 0.8 g/100 mL [4]

Refractive Index (n20/D) 1.389 [4]

Spectroscopic Data
Spectroscopy Data Reference

¹H NMR
Sadtler Research Laboratories

Spectral Collection: 6787
[5]

IR
Sadtler Research Laboratories

Prism Collection: 5250
[5]

Applications in Organic Synthesis
Sec-butyl acetate's utility in organic synthesis extends beyond its role as a solvent for coatings

and resins. Its moderate polarity and boiling point make it a suitable medium for a variety of

chemical transformations.

Solvent for Enzymatic Reactions
Sec-butyl acetate has been successfully employed as a solvent in lipase-catalyzed reactions,

offering a favorable environment for enzyme activity and stability.
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Application Note: Lipase-Catalyzed Acylation of Amines

Lipases, such as Candida antarctica lipase B (CALB), are effective catalysts for the acylation of

amines. Sec-butyl acetate can serve as a suitable non-polar solvent for these reactions,

facilitating high conversion and enantioselectivity. The choice of solvent is critical as it can

influence enzyme activity and substrate solubility.

Experimental Protocol: Enzymatic Acylation of (RS)-sec-Butylamine

This protocol is adapted from a study on the enzymatic resolution of amines.[6]

Materials:

(RS)-sec-Butylamine

Ethyl acetate (Acyl donor)

Immobilized Candida antarctica lipase B (CALB)

sec-Butyl acetate (Solvent)

Molecular sieves (optional, for anhydrous conditions)

Procedure:

To a stirred reactor, add (RS)-sec-butylamine (1 equivalent) and sec-butyl acetate as the

solvent.

Add ethyl acetate (1 to 1.5 equivalents) as the acyl donor.

Add immobilized CALB (e.g., 10-20% by weight of the amine).

The reaction mixture is stirred at a controlled temperature (e.g., 40 °C).

Monitor the reaction progress by a suitable analytical technique (e.g., GC or HPLC) until the

desired conversion is reached.

Upon completion, the enzyme is filtered off and can be washed and reused.
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The product, N-acetyl-sec-butylamine, can be isolated from the reaction mixture by

evaporation of the solvent and purification by chromatography if necessary.

Quantitative Data from a Representative Study:

Enzyme
Acyl
Donor

Solvent
Temper
ature
(°C)

Time (h)
Convers
ion (%)

Enantio
meric
Excess
(ee%)

Referen
ce

CALB
Ethyl

Acetate
Toluene 40 0.5 54

84 (R-

amide)
[6]

Note: While this specific study used toluene, sec-butyl acetate is a viable alternative for such

enzymatic reactions.

Workflow for Enzymatic Acylation:

Reaction Setup

Reaction Work-up & Isolation

Substrate (Amine)
Acyl Donor (Ethyl Acetate)

Stirred Reactor
(Controlled Temperature)sec-Butyl Acetate

Immobilized Lipase (CALB)

Filter to remove Enzyme Solvent Evaporation Chromatography Isolated Product
(N-Acyl Amine)

Click to download full resolution via product page

Caption: Workflow for a typical lipase-catalyzed acylation reaction.

Synthesis of Active Pharmaceutical Ingredients (APIs)
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Sec-butyl acetate's low toxicity and favorable solvent properties make it an attractive choice

for the synthesis of active pharmaceutical ingredients. It can be used as a reaction medium and

for extraction and purification steps.[2]

Application Note: Esterification of Ibuprofen

The non-steroidal anti-inflammatory drug (NSAID) ibuprofen can be esterified to produce

prodrugs with modified properties. Enzymatic esterification offers a green and selective method

for this transformation. While various solvents can be used, sec-butyl acetate presents a less

toxic alternative to halogenated solvents or aromatics like toluene.

Experimental Protocol: Lipase-Catalyzed Esterification of Ibuprofen

This protocol is a general representation based on studies of enzymatic esterification of

NSAIDs.[7][8]

Materials:

(R,S)-Ibuprofen

An alcohol (e.g., n-butanol)

Immobilized lipase (e.g., Novozym 435)

sec-Butyl acetate (Solvent)

Molecular sieves

Procedure:

Dissolve (R,S)-Ibuprofen and the alcohol (e.g., in a 1:1 to 1:3 molar ratio) in sec-butyl
acetate in a suitable reaction vessel.

Add activated molecular sieves to ensure anhydrous conditions.

Add the immobilized lipase (e.g., 10% w/w of ibuprofen).

Stir the mixture at a controlled temperature (e.g., 40-60 °C).
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Monitor the conversion of ibuprofen to its ester by HPLC or TLC.

Once the reaction reaches equilibrium or the desired conversion, filter off the enzyme.

The solvent is removed under reduced pressure.

The resulting ibuprofen ester can be purified by column chromatography.

Quantitative Data for a Similar Enzymatic Esterification:

Enzyme
Substrate
s

Solvent
Temperat
ure (°C)

Time (h)
Conversi
on (%)

Referenc
e

Novozym

435

Acetic acid,

n-butanol

Solvent-

free
40 2.5 >90 [9]

Note: This data is for the synthesis of butyl acetate, demonstrating the efficiency of Novozym

435 in esterification reactions. Similar efficiency can be expected for the esterification of

ibuprofen.

Logical Diagram: sec-Butyl Acetate as a "Greener" Solvent Alternative

Toluene sec-Butyl Acetate

Pros:
- Good solvency for non-polar compounds

- Azeotropic water removal

Cons:
- Reprotoxic

- Petroleum-based
- Higher toxicity

Pros:
- Lower toxicity

- Can be bio-based
- Effective solvent for many reactions

- Pleasant odor

Cons:
- More polar than toluene

- Lower boiling point (less effective for high-temp reactions)
Solvent Choice in Organic Synthesis
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Caption: Comparison of sec-butyl acetate and toluene as solvents.

Safety and Handling
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Sec-butyl acetate is a highly flammable liquid and vapor.[2] It should be handled in a well-

ventilated area, away from ignition sources. Appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn.[9]

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Keep the container tightly closed.[2]

Ground/bond container and receiving equipment to prevent static discharge.[2]

Use explosion-proof electrical/ventilating/lighting equipment.[2]

Use only non-sparking tools.[2]

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

If swallowed: Get medical attention immediately.[9]

Conclusion
Sec-butyl acetate is a valuable solvent for organic synthesis with a favorable safety and

environmental profile compared to traditional aromatic solvents. Its application in enzymatic

reactions, particularly acylations and esterifications, is well-documented. While detailed

protocols for its use in a wide array of traditional organic reactions are still emerging in the

literature, its physical and chemical properties suggest its suitability as a medium-polarity

solvent for many transformations. Researchers are encouraged to consider sec-butyl acetate
as a viable and "greener" alternative in the development of new synthetic methodologies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://research.rug.nl/en/publications/rapid-and-high-yields-of-synthesis-of-butyl-acetate-catalyzed-by-/
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://www.nbinno.com/article/other-organic-chemicals/sec-butyl-acetate-versatile-solvent-industrial-pharmaceutical-applications-uw
https://research.rug.nl/en/publications/rapid-and-high-yields-of-synthesis-of-butyl-acetate-catalyzed-by-/
https://research.rug.nl/en/publications/rapid-and-high-yields-of-synthesis-of-butyl-acetate-catalyzed-by-/
https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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